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Compound of Interest

Compound Name: Sinmel

CAS No.: 8015-27-8

Cat. No.: B12678093

Get Quote

A comprehensive search has revealed no specific fluorescent probe, dye, or reagent for

microscopy applications marketed under the name "Sinmel."

Extensive database searches and inquiries into scientific literature and commercial product

listings did not yield any information on a product or technology with this designation. The term

"Sinmel" may be a new or highly specialized product not yet widely documented, a potential

misspelling of an existing product, or a term used internally within a specific research group or

company.

Without specific information on the nature of "Sinmel," it is not possible to provide the detailed

application notes, protocols, quantitative data, and visualizations as requested. The generation

of such materials requires precise knowledge of the molecule's or technology's properties,

including:

Chemical Structure and Properties: Understanding the fluorophore's composition is essential

to predict its behavior.
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Photophysical Properties: This includes excitation and emission spectra, quantum yield,

extinction coefficient, and photostability, which are critical for designing imaging experiments.

Mechanism of Action: How "Sinmel" interacts with cellular components or target molecules

determines its application and the appropriate experimental design.

Cell Permeability and Toxicity: These factors are crucial for live-cell imaging protocols.

Recommended Applications: Whether it is intended for immunofluorescence, organelle

staining, nucleic acid labeling, or other specific applications dictates the experimental

workflow.

Recommendations for the User:

To enable the creation of the requested detailed documentation, please verify the following:

Correct Spelling: Double-check the spelling of "Sinmel." Alternative spellings or similar-

sounding names could yield more information. For instance, a search for "Simmel" revealed

the work of Professor Friedrich Simmel on DNA-based nanostructures, which can be used in

fluorescence microscopy, and "Simmler" is associated with a fetal cell stain kit.

Manufacturer or Supplier: If known, providing the name of the company or research

institution that produces or uses "Sinmel" would be invaluable.

Product Number or Catalog Number: A specific identifier would allow for a precise search of

product databases.

Any Associated Publication: If this product has been mentioned in a scientific paper, the

reference would provide the necessary context and data.

Once more specific information about "Sinmel" is available, it will be possible to generate the

comprehensive application notes and protocols as originally requested, complete with data

tables, detailed methodologies, and illustrative diagrams.

To cite this document: BenchChem. [Application Notes and Protocols: Sinmel in
Fluorescence Microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12678093/docs#application-notes-and-protocols-
sinmel-in-fluorescence-microscopy]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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